Cas no 17267-27-5 (D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride)
D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-methyl-a-[[(1-methylethyl)amino]methyl]-,hydrochloride (1:1)
- D,L-4´-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride
- (+/-)-4-methyl-alpha-(isopropylaminomethyl)benzyl alcohol
- 1-(4-methylphenyl)-2-(propan-2-ylamino)ethanol,hydrochloride
- D,L-4?-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride
- D,L-4'-METHYL-A-(1-ISOPROPYLAMINOMETHYL) BENZYL ALCOHOL, HYDROCHLORIDE
- D,L-4'-Methyl-α-(1-isopropylaMinoMethyl) Benzyl Alcohol, Hydrochloride
- 4-Methyl-
- A-(1-isopropylaminomethyl) Benzyl Alcohol,Hydrochloride
- A-[[(1-methylethyl)amino]methyl]benzenemethanol Hydrochloride
- D,L-4'-Methyl-
- 4-Methyl-α-[[(1-Methylethyl)aMino]Methyl]benzeneMethanol Hydrochloride
- FT-0671866
- 1-(4-Methylphenyl)-2-[(propan-2-yl)amino]ethan-1-ol--hydrogen chloride (1/1)
- A-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride
- D,L-4?-Methyl-
- 1-(4-methylphenyl)-2-(propan-2-ylamino)ethanol;hydrochloride
- DTXSID80694542
- 1-(4-methylphenyl)-2-[(propan-2-yl)amino]ethan-1-ol hydrochloride
- d,l-4'-methyl-alpha-(1-isopropylaminomethyl)benzyl alcohol, hydrochloride, AldrichCPR
- 17267-27-5
- D,L-4'-METHYL-ALPHA-(1-ISOPROPYLAMINOMETHYL) BENZYL ALCOHOL, HYDROCHLORIDE
- D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride
-
- Inchi: 1S/C12H19NO.ClH/c1-9(2)13-8-12(14)11-6-4-10(3)5-7-11;/h4-7,9,12-14H,8H2,1-3H3;1H
- InChI Key: UZEQWMDSDJGBPN-UHFFFAOYSA-N
- SMILES: Cl.OC(C1C=CC(C)=CC=1)CNC(C)C
Computed Properties
- Exact Mass: 193.14700
- Monoisotopic Mass: 229.123
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 150
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 32.3A^2
Experimental Properties
- Melting Point: 122-125°C
- PSA: 32.26000
- LogP: 2.41730
D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M314550-1g |
D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride |
17267-27-5 | 1g |
$ 138.00 | 2023-09-07 | ||
| TRC | M314550-10g |
D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride |
17267-27-5 | 10g |
$ 1068.00 | 2023-09-07 | ||
| TRC | M314550-10000mg |
D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride |
17267-27-5 | 10g |
$1068.00 | 2023-05-17 |
D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride Related Literature
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Congyu Li,Wenfu Wang,Haiyan Wang,Guokai Yan,Weiyang Dong,Zhaosheng Chu,Huan Wang,Yang Chang RSC Adv., 2021,11, 26721-26731
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Additional information on D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride
Introduction to D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride (CAS No. 17267-27-5)
D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride, a compound with the chemical formula C14H21NClO, is a significant molecule in the field of pharmaceutical chemistry. This compound is widely recognized for its potential applications in the development of novel therapeutic agents. The CAS number 17267-27-5 provides a unique identifier for this substance, ensuring precise classification and reference in scientific literature and industrial applications.
The product name D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride encompasses several key structural features that contribute to its pharmacological properties. The presence of a hydrochloride salt form indicates that the compound is stabilized by the addition of hydrochloric acid, which enhances its solubility and bioavailability. This modification is crucial for optimizing the compound's performance in biological systems.
The benzyl alcohol moiety in the structure plays a pivotal role in its pharmacological activity. Benzyl alcohols are known for their antimicrobial and anti-inflammatory properties, making them valuable in the development of drugs targeting various diseases. The D,L configuration suggests that the compound exists as a racemic mixture, containing both enantiomers of the molecule. This racemic nature can influence its biological activity, necessitating further studies to determine the relative contributions of each enantiomer.
The 1-isopropylaminomethyl group is another critical structural feature that contributes to the compound's pharmacological profile. This group introduces a basic nitrogen atom, which can participate in hydrogen bonding and interact with biological targets. Such interactions are essential for modulating the compound's efficacy and selectivity. The hydrochloride salt form further enhances these interactions by increasing the compound's solubility in aqueous environments, facilitating its absorption and distribution within biological systems.
Recent research has highlighted the potential of compounds like D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride in addressing various therapeutic challenges. Studies have demonstrated its efficacy in inhibiting specific enzymes and receptors involved in inflammatory responses. For instance, preliminary investigations suggest that this compound may interfere with the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. By modulating COX activity, the compound could potentially reduce inflammation and alleviate symptoms associated with inflammatory diseases.
In addition to its anti-inflammatory properties, D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride has shown promise in other therapeutic areas. Research indicates that it may exhibit antioxidant effects, helping to neutralize reactive oxygen species (ROS) that contribute to cellular damage and oxidative stress. Oxidative stress is implicated in various pathological conditions, including neurodegenerative diseases and cardiovascular disorders. Therefore, compounds with antioxidant properties are highly sought after for their potential to mitigate these conditions.
The hydrochloride salt form of this compound also enhances its pharmacokinetic profile. Hydrochloride salts are commonly used in pharmaceutical formulations due to their improved stability and solubility. This makes D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride more suitable for oral administration or other routes of delivery where solubility is a critical factor. Enhanced solubility can lead to more efficient absorption and distribution within the body, improving overall therapeutic efficacy.
Advances in computational chemistry and molecular modeling have further facilitated the study of this compound. These tools allow researchers to predict how D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride interacts with biological targets at a molecular level. Such insights are invaluable for designing modified versions of the compound that may enhance its potency or reduce side effects. Computational studies have also helped identify potential drug-drug interactions and metabolic pathways involved in the compound's degradation.
The development of novel therapeutic agents often involves iterative processes of synthesis, characterization, and testing. D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride exemplifies this process well. Its synthesis requires careful control over reaction conditions to ensure high yield and purity. Characterization techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry are employed to confirm the molecular structure and purity of the final product.
Once synthesized, rigorous testing is conducted to evaluate the compound's safety and efficacy. Preclinical studies involve testing on cell cultures and animal models to assess toxicity levels and biological activity. If these studies yield promising results, clinical trials may be initiated to evaluate the compound's effects on human subjects. Such trials provide critical data on dosing regimens, side effects, and overall therapeutic benefit.
The CAS number 17267-27-5 serves as a universal identifier for this compound across scientific databases and literature. This standardized numbering system ensures consistency in referencing the molecule across different sources, facilitating collaboration among researchers worldwide. The CAS registry number is also essential for regulatory purposes, helping authorities track the production and use of chemical substances.
In conclusion, D,L-4'-Methyl-α-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride is a multifaceted compound with significant potential in pharmaceutical applications. Its unique structural features contribute to its pharmacological properties, making it a valuable candidate for further research and development. Advances in computational chemistry and molecular modeling continue to enhance our understanding of how this compound interacts with biological systems.
17267-27-5 (D,L-4'-Methyl-a-(1-isopropylaminomethyl) Benzyl Alcohol, Hydrochloride) Related Products
- 14467-51-7(Benzenemethanol, a-[[(1,1-dimethylethyl)amino]methyl]-,(aR)-)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)